4-(3,4-dihydro-2H-pyrrol-5-yl)-N,N-dimethylaniline

• IUPAC Name: 4-(3,4-dihydro-2H-pyrrol-5-yl)-N,N-dimethylaniline
• InChI: InChI=1S/C12H16N2/c1-14(2)11-7-5-10(6-8-11)12-4-3-9-13-12/h5-8H,3-4,9H2,1-2H3
• InChI Key: MAQXGFBLXRXGSE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=NCCC2
• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol

Description

The compound “4-(3,4-dihydro-2H-pyrrol-5-yl)-N,N-dimethylaniline” is a complex organic molecule that contains a pyrrole ring and an aniline group. Pyrrole is a five-membered aromatic heterocycle, like furan and thiophene, but with a nitrogen atom. Aniline is an organic compound with the formula C6H5NH2. It consists of a phenyl group attached to an amino group.

Molecular Structure Analysis

The molecular structure of “4-(3,4-dihydro-2H-pyrrol-5-yl)-N,N-dimethylaniline” would likely show the presence of a pyrrole ring attached to an aniline group. The exact structure would depend on the positions of these groups in the molecule.

Chemical Reactions Analysis

The chemical reactions of “4-(3,4-dihydro-2H-pyrrol-5-yl)-N,N-dimethylaniline” would likely be influenced by the reactivity of the pyrrole and aniline groups. For example, pyrrole can undergo electrophilic substitution reactions, while aniline can undergo reactions typical of amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-(3,4-dihydro-2H-pyrrol-5-yl)-N,N-dimethylaniline” would depend on its structure. For example, its solubility would be influenced by the presence of polar groups, its boiling and melting points would depend on the strength of intermolecular forces, and its reactivity would be influenced by the presence of the pyrrole and aniline groups.

Scientific Research Applications

Antiviral Compounds

The compound 4-(3,4-dihydro-2H-pyrrol-5-yl)-N,N-dimethylaniline has been used in the synthesis of new potential antiviral compounds. .

Catalysis and Biomedical Applications

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Therapeutic Properties

Pyrrolo[3,4-c]pyridine derivatives, a category that includes [4-(4,5-Dihydro-3H-pyrrol-2-yl)-phenyl]-dimethyl-amine, have been studied for their analgesic, sedative, and therapeutic properties. .

Anti-bacterial and Anti-cancer Agents

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Iron and Cobalt Complexes

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Biological Sensing and Spin-State Transitions

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Mechanism of Action

Target of Action

Similar compounds have been found to have potential antiviral properties .

Mode of Action

It’s worth noting that compounds with similar structures have been synthesized as potential antiviral agents . These compounds typically interact with their targets by binding to specific receptors or enzymes, thereby inhibiting the replication of the virus .

Biochemical Pathways

Similar compounds have been found to interfere with the replication of viruses, suggesting that they may affect pathways related to viral replication .

Pharmacokinetics

Similar compounds have been found to be excreted primarily in urine .

Result of Action

Similar compounds have been found to inhibit the replication of viruses, suggesting that they may have antiviral effects .

Action Environment

It’s worth noting that the efficacy and stability of similar compounds can be influenced by factors such as temperature, ph, and the presence of other substances .